MLH3 protein, partial (135-151)

• sequence: KLLSSTLIPPLEITVTE
• source: Homo sapiens (human)
• synonym: MLH3 protein, partial (135-151)

Description

DNA mismatch repair protein Mlh3

Scientific Research Applications

Meiotic Functions and Fertility

• Meiotic Arrest and Aneuploidy in MLH3-deficient Mice : MLH3 is essential for mammalian meiosis. Mice lacking MLH3 show sterility due to failure in meiotic progression, highlighting its vital role in reproductive biology (Lipkin et al., 2002).

• Impact on Male Fertility : Genetic variations in MLH3, such as the single-nucleotide polymorphism rs175080, are associated with sperm quality and male infertility, suggesting MLH3's significant role in spermatogenesis (Markandona et al., 2015).

DNA Mismatch Repair and Cancer

• MLH3 in Colorectal Cancer : MLH3 variants coexist in colon cancer patients, indicating a potential role in Lynch syndrome-associated brain tumors (Duraturo et al., 2016).

• MLH3 in Endometrial Cancer : Mutations in MLH3 have been identified in a fraction of colorectal and endometrial cancer cases, suggesting a role in tumorigenesis (Taylor et al., 2006).

Role in Meiotic Recombination

• MLH3 Interaction in Meiotic Cells : MLH3 interacts with MSH4 in mammalian meiotic cells, indicating a role in meiotic recombination (Santucci-Darmanin et al., 2002).

• MLH3 in Crossover Formation : MLH3, as part of the Mlh1-Mlh3 heterodimer, is involved in the formation of crossover recombination products during meiosis (Ranjha et al., 2014).

Mutation Studies and Disease Associations

• MLH3 Mutations and Infertility : Studying mutations in MLH3 provides insights into spermatogenesis impairment and male infertility risk (Xu et al., 2010).

• MLH3 Germline Variants in Cancer : Investigation of germline and somatic MLH3 mutations suggests its contribution to the progression of colorectal cancer (Lipkin et al., 2001).

MLH3's Mechanistic Role

• Functionality of MLH3 Mutations : Functional analysis of MLH3 mutations in colorectal and endometrial cancer patients reveals insights into the pathogenicity of these mutations and their effect on mismatch repair (Korhonen et al., 2008).

• MLH3 in Immunoglobulin Class Switching : MLH3 plays a role in class switch DNA recombination and somatic hypermutation, essential to antibody response maturation (Wu et al., 2006).